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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535 Get Quote

Technical Support Center: Calcium L-lactate
Hydrate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Calcium L-lactate hydrate. The information is presented in a question-and-answer format to

directly address common experimental challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Solubility Issues

Q1: My Calcium L-lactate hydrate is not dissolving as expected. What factors could be

affecting its solubility?

A1: The solubility of Calcium L-lactate hydrate is primarily influenced by temperature. Ensure

your solvent temperature is appropriate for your desired concentration. Other factors that can

affect solubility include the pH of the solution and the presence of other ions.[1] For instance,

the solubility increases with temperature.[2][3][4]

Troubleshooting:
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Verify Temperature: Check and calibrate your water bath or heating system to ensure it

reaches and maintains the target temperature.

pH Adjustment: While Calcium L-lactate is absorbed at various pHs, significant deviations

from a neutral pH may slightly alter solubility.[5] Consider measuring and adjusting the pH of

your solvent if you suspect it's a contributing factor.

Purity of Water: Use deionized or distilled water to avoid interference from other ions that

might be present in tap water.

Q2: I am observing lot-to-lot variability in the solubility of Calcium L-lactate hydrate. Why

might this be happening?

A2: Variability in solubility can often be attributed to differences in the hydrate form of the

Calcium L-lactate. Calcium L-lactate can exist as a pentahydrate, trihydrate, monohydrate, or

an anhydrous form, each with different solubility characteristics.[5][6] The manufacturing and

storage conditions can influence the hydration state.

Troubleshooting:

Characterize the Hydrate Form: Use analytical techniques like Thermogravimetric Analysis

(TGA), Differential Scanning Calorimetry (DSC), or Powder X-ray Diffraction (PXRD) to

determine the hydration state of your material.[7][8][9]

Standardize Storage Conditions: Store Calcium L-lactate hydrate in a tightly sealed

container at controlled room temperature and humidity to prevent changes in its hydration

state.[6][10] The pentahydrate can lose water in a dry atmosphere at temperatures between

35 and 135 °C.[11]

Stability and Degradation

Q3: I suspect my Calcium L-lactate hydrate is degrading upon heating. At what temperature

does this occur?

A3: Thermal degradation of Calcium L-lactate hydrate typically begins at temperatures above

200°C.[12] The initial weight loss observed at lower temperatures is usually due to the loss of
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water of hydration. The pentahydrate form starts to lose its crystalline water around 35°C and

can become anhydrous above 135°C in a dry atmosphere.[11]

Troubleshooting:

Thermogravimetric Analysis (TGA): Perform a TGA analysis to determine the exact

temperature at which dehydration and subsequent degradation occur for your specific

sample. The main evolved gases during degradation are H₂O and CO₂.[13][14]

Control Heating Rate: When conducting experiments that involve heating, use a controlled

heating rate to minimize the risk of thermal shock and degradation.

Q4: I have observed changes in the physical appearance of my Calcium L-lactate hydrate
during storage. What could be the cause?

A4: Changes in physical appearance, such as clumping or a change in powder flow, can be

due to alterations in the hydrate state. The pentahydrate is somewhat efflorescent and can lose

water in a dry atmosphere.[15] Conversely, the amorphous anhydrous form can absorb

moisture from the air and convert to a hydrated form.

Troubleshooting:

Monitor Relative Humidity (RH): The stability of different hydrate forms is dependent on both

temperature and relative humidity.[7] For example, a dihydrate form has been observed at

60°C and between 50% and 80% RH.[7]

Proper Storage: Store in a desiccator or a controlled humidity chamber if you are working

with the anhydrous form or if you are in a very humid environment.

Data Presentation
Table 1: Solubility of Calcium L-lactate in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL)

10 4.8

20 5.8

24 ~6.5 (interpolated)

25 6.7, ~7.9, ~8.0

30 8.5

Note: Solubility data can vary slightly between different sources and measurement conditions.

[1][11][12]

Table 2: Thermal Properties of Calcium L-lactate Hydrate Forms

Hydrate Form
Transition/Decomposition
Event

Temperature Range (°C)

Pentahydrate
Dehydration to amorphous

anhydrate in a dry atmosphere
35 - 135

Transformation to a

monohydrate in a closed

environment

~100

Amorphous Anhydrate Glass transition ~175

Recrystallization to crystalline

anhydrate
>175

Onset of thermal

decomposition
>200

Data compiled from multiple sources.[7][11][12]

Experimental Protocols
Protocol 1: Determination of Calcium L-lactate Solubility
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Preparation of Saturated Solution:

Add an excess amount of Calcium L-lactate hydrate to a known volume of deionized

water in a sealed container.

Place the container in a temperature-controlled water bath or shaker.

Equilibrate the solution for a sufficient time (e.g., 24-48 hours) with continuous stirring to

ensure saturation.

Sample Collection and Analysis:

Once equilibrated, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-

cooled syringe to match the equilibration temperature.

Filter the supernatant through a 0.45 µm filter to remove any remaining solid particles.

Accurately weigh the collected filtrate.

Dry the filtrate to a constant weight in an oven at a temperature sufficient to remove the

water but below the decomposition temperature (e.g., 120°C for 4 hours).[6]

Calculation:

Calculate the solubility as the mass of the dried solid per volume or mass of the solvent.

Protocol 2: Characterization of Hydrate Forms using Thermogravimetric Analysis (TGA)

Instrument Setup:

Calibrate the TGA instrument for temperature and mass.

Use a nitrogen atmosphere with a typical flow rate of 20-50 mL/min to prevent oxidative

degradation.

Sample Preparation:
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Accurately weigh 5-10 mg of the Calcium L-lactate hydrate sample into a TGA pan.

Thermal Program:

Heat the sample from ambient temperature (e.g., 25°C) to a final temperature above the

expected decomposition (e.g., 600°C) at a controlled heating rate (e.g., 10°C/min).

Data Analysis:

Analyze the resulting TGA curve (weight % vs. temperature).

The initial weight loss step corresponds to the loss of water of hydration. The number of

water molecules can be calculated from the percentage weight loss.

Subsequent weight loss steps at higher temperatures indicate thermal decomposition.
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Click to download full resolution via product page

Caption: Experimental workflow for characterizing Calcium L-lactate hydrate.
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Caption: Phase transitions of Calcium L-lactate hydrate under different conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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